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Compound of Interest

Compound Name: N-Methylhexylamine

Cat. No.: B1294838

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous chemicals like N-
Methylhexylamine. This guide provides comprehensive, step-by-step procedures for the safe
handling, storage, and disposal of N-Methylhexylamine, forming a critical part of laboratory
operational plans.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Methylhexylamine is a flammable, corrosive, and toxic substance that requires stringent
safety measures to prevent exposure and injury.[1][2] It can cause severe skin burns and eye
damage, is harmful if swallowed or in contact with skin, and its vapors may form flammable
mixtures with air.[1][3]

Quantitative Data Summary

A summary of the key physical and chemical properties of N-Methylhexylamine is provided in
the table below for easy reference.
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Property Value Source
Molecular Formula C7H17N [1]
Molecular Weight 115.22 g/mol [1]
Boiling Point 140-142 °C [4]
Melting Point -38°C [4]
Flash Point 31 °C (87.8 °F) - closed cup

Density 0.76 g/mL at 25 °C [4]

GHS Hazard Codes H226, H302, H314 [1]

UN Number 2734 [4]

Recommended Personal Protective Equipment (PPE)

The following table outlines the necessary PPE for handling N-Methylhexylamine. The
selection of specific equipment should be based on a thorough risk assessment of the planned
procedures.
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Specifications and
PPE Category Item - K
emarks

Weatr tightly fitting safety
) ) goggles with side-shields. A
Eye and Face Protection Safety Goggles & Face Shield o ]
face shield is required for

splash protection.[5][6]

Handle with gloves. Nitrile
gloves may be suitable, but
always verify with the

Hand Protection Chemical-resistant Gloves manufacturer's chemical
resistance data. Dispose of
contaminated gloves properly
after use.[5][6]

A lab coat is the minimum
requirement. For larger
] ] ] guantities or significant splash
Body Protection Protective Clothing ] ) }
potential, a chemical-resistant
apron or coveralls are

necessary.[5][6]

If engineering controls are

insufficient, use a NIOSH-
Respiratory Protection Respirator approved respirator with an

appropriate cartridge for

organic vapors.[2]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is crucial for minimizing risks associated with N-
Methylhexylamine.

Handling Procedures:

e Ventilation: Always handle N-Methylhexylamine in a well-ventilated area, preferably within a
chemical fume hood.[2]
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and explosion-proof equipment.[3][7]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
after handling.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table
above.

Storage Procedures:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

Incompatibilities: Store away from acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and carbon dioxide.[7]

Storage Conditions: Store in a flammable liquids storage cabinet. The storage temperature
should be between 2-8°C, and the container should be protected from light.[4][8]

Emergency and Disposal Plans

Emergency Procedures: Spills and Accidental Release

In the event of a spill, immediate and appropriate action is necessary to contain the situation

and prevent exposure.

Evacuate: Immediately evacuate personnel from the affected area.[9]
Ventilate: Ensure adequate ventilation.
Control Ignition Sources: Remove all sources of ignition.[9]

Containment: Absorb the spill with inert, non-combustible material such as sand or earth. Do
not use combustible materials like sawdust.[2]
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» Personal Protection: Responders must wear appropriate PPE, including respiratory
protection.[9]

e Cleanup: Collect the absorbed material into a suitable container for disposal. Clean the spill
area thoroughly with a suitable solvent.

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
Consult a physician.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Disposal Plan

All waste materials, including contaminated PPE and absorbed spill materials, must be
disposed of in accordance with local, state, and federal regulations. Contact a licensed
professional waste disposal service to dispose of this material. Do not allow the chemical to
enter drains.[5]

Visual Workflow Guides

To further clarify the procedural workflows, the following diagrams illustrate the logical steps for
handling N-Methylhexylamine safely.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-nHEXYLAMINE-CASNO-111-26-4054K-EN.aspx
https://wap.guidechem.com/msds/35161-70-7.html
https://wap.guidechem.com/msds/35161-70-7.html
https://wap.guidechem.com/msds/35161-70-7.html
https://wap.guidechem.com/msds/35161-70-7.html
https://wap.guidechem.com/msds/35161-70-7.html
https://www.benchchem.com/product/b1294838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Standard Operating Procedure for Handling N-Methylhexylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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